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Compound of Interest

Compound Name: 2-Propanethiol

Cat. No.: B166235 Get Quote

Technical Support Center: Safe Handling of 2-
Propanethiol
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on managing the high flammability and explosion hazards of 2-
Propanethiol (also known as Isopropyl Mercaptan).

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving 2-
Propanethiol.

Issue 1: Strong, persistent odor of 2-Propanethiol detected in the laboratory.
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Possible Cause Troubleshooting Steps

Minor Spill or Leak

1. Evacuate Non-Essential Personnel:

Immediately clear the area of anyone not

involved in the cleanup. 2. Enhance Ventilation:

Increase airflow by opening sashes on fume

hoods and ensuring local exhaust ventilation is

operational. 3. Wear Appropriate PPE: At a

minimum, wear safety goggles, chemical-

resistant gloves (nitrile or neoprene), and a lab

coat. If the odor is strong, a respirator with an

organic vapor cartridge is necessary. 4. Locate

the Source: Carefully inspect containers, tubing,

and apparatus for the source of the leak. 5.

Contain and Absorb: If a small spill is found,

cover it with an inert absorbent material like

vermiculite, sand, or earth.[1] 6. Clean Up:

Using non-sparking tools, collect the absorbed

material and place it in a sealed, labeled

container for hazardous waste disposal.[2] 7.

Decontaminate: Wipe the spill area with a

suitable solvent (e.g., isopropanol), followed by

soap and water.

Improper Storage

1. Inspect Storage Location: Verify that 2-

Propanethiol containers are stored in a cool, dry,

well-ventilated area away from heat and ignition

sources.[1][2] 2. Check Container Integrity:

Ensure containers are tightly sealed and in good

condition.[1][3] If a container is compromised,

transfer the contents to a new, appropriate

container in a fume hood.
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Inadequate Ventilation

1. Verify Fume Hood Function: Check the fume

hood's certification and airflow monitor to ensure

it is operating correctly. 2. Review Experimental

Setup: Ensure that all manipulations of 2-

Propanethiol are performed deep within the

fume hood to capture vapors effectively.

Issue 2: A fire has started in a container of 2-Propanethiol.

Immediate Actions Follow-up Actions

1. Alert Personnel and Activate Alarm:

Immediately notify everyone in the lab and

activate the nearest fire alarm. 2. Evacuate: If

the fire is large or spreading, evacuate the area

immediately. 3. Small, Contained Fire: If the fire

is small and you are trained to use a fire

extinguisher, you may attempt to extinguish it.

Use a dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam extinguisher.[2] Do NOT

use a straight stream of water, as it may spread

the flammable liquid.[1] 4. Cool Nearby

Containers: If it is safe to do so, use a water

spray to cool adjacent containers to prevent

them from rupturing.[1][2]

1. Report the Incident: Report the fire to your

institution's environmental health and safety

(EHS) department. 2. Assess the Aftermath:

Once the area is deemed safe, assess the

damage and review the incident to prevent

future occurrences.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of working with 2-Propanethiol?

A1: The primary hazards are its extreme flammability and the risk of forming explosive mixtures

with air.[1][4] Its vapors are heavier than air and can travel to a distant ignition source and flash

back.[1][2] It is also an irritant to the skin, eyes, and respiratory system.[1][5]

Q2: What personal protective equipment (PPE) is required when handling 2-Propanethiol?

A2: The following PPE should be worn:
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Eye Protection: Chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[1][3]

Body Protection: A lab coat or other protective clothing.[1][2]

Respiratory Protection: If working outside of a fume hood or if exposure limits may be

exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][3]

Q3: How should I store 2-Propanethiol?

A3: Store 2-Propanethiol in a tightly closed container in a cool, dry, well-ventilated area.[1][3] It

must be kept away from heat, sparks, open flames, and other sources of ignition.[1][2] It should

also be stored away from incompatible materials such as strong oxidizers, acids, and bases.[1]

Q4: What should I do in case of a large spill of 2-Propanethiol?

A4: In the event of a large spill, evacuate the area immediately and alert your institution's EHS

or emergency response team.[3] Do not attempt to clean up a large spill without proper training

and equipment.

Q5: What are the explosive limits of 2-Propanethiol?

A5: The lower explosive limit (LEL) and upper explosive limit (UEL) for 2-Propanethiol are not

consistently reported in safety literature. Several sources state that this data is unavailable.

Due to this lack of definitive data, it is critical to treat 2-Propanethiol as a significant explosion

hazard at all times and to prevent the formation of vapor-air mixtures and eliminate all potential

ignition sources.

Data Presentation
Physical and Flammability Properties of 2-Propanethiol
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Property Value

Synonyms Isopropyl mercaptan, Propane-2-thiol

Molecular Formula C3H8S

Appearance Colorless liquid[5]

Odor Strong, unpleasant, skunk-like[5]

Flash Point -34.4 °C (-30 °F)[1]

Boiling Point 57-60 °C (135-140 °F)

Vapor Density 2.63 (Air = 1)[3]

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Incompatible Materials

Material Class Examples

Strong Oxidizing Agents Nitrates, Peroxides, Chlorates

Acids Hydrochloric acid, Sulfuric acid

Bases Sodium hydroxide, Potassium hydroxide

Alkali Metals Sodium, Potassium

Reducing Agents Hydrides

Experimental Protocols
Protocol 1: Safe Transfer of 2-Propanethiol

Preparation:

Ensure a certified chemical fume hood is operational.
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Gather all necessary equipment, including the 2-Propanethiol container, receiving vessel,

and transfer tubing or cannulas.

Don appropriate PPE (safety goggles, chemical-resistant gloves, lab coat).

Ensure a fire extinguisher (dry chemical or CO2) is readily accessible.

Procedure:

Place both the source container and the receiving vessel in the fume hood.

Ground and bond the source and receiving containers to prevent static electricity buildup.

[1][2]

Use only non-sparking tools for opening and closing containers.[2]

Slowly transfer the required amount of 2-Propanethiol. Avoid splashing.

Once the transfer is complete, securely seal both containers.

Cleanup:

Wipe down any minor drips or spills within the fume hood with an absorbent pad.

Dispose of all contaminated materials in a designated hazardous waste container.

Wash hands thoroughly after the procedure.

Protocol 2: Emergency Spill Response (Small Spill)

Alert and Ventilate: Alert nearby personnel and ensure the fume hood is operating at

maximum capacity.

Don PPE: Wear safety goggles, chemical-resistant gloves, a lab coat, and if necessary, a

respirator.

Contain Spill: Cover the spill with an inert absorbent material such as sand, earth, or

vermiculite.[1]
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Remove Ignition Sources: Extinguish any open flames and turn off nearby electrical

equipment.

Collect Waste: Using non-sparking tools, carefully scoop the absorbed material into a

sealable container.[2]

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

Dispose: Label the waste container and dispose of it according to your institution's

hazardous waste procedures.

Visualizations
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Caption: Workflow for the safe handling of 2-Propanethiol.
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Caption: Decision tree for responding to a suspected 2-Propanethiol leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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